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Compound of Interest

Compound Name:
3-Bromo-2-

(trifluoromethyl)thiophene

Cat. No.: B1346392 Get Quote

In-Depth Technical Guide: 3-Bromo-2-
(trifluoromethyl)thiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and key data for 3-Bromo-2-(trifluoromethyl)thiophene, a fluorinated heterocyclic compound

of interest in medicinal chemistry and materials science.

Molecular Structure and Properties
3-Bromo-2-(trifluoromethyl)thiophene is a substituted thiophene ring, which is a five-

membered aromatic heterocycle containing a sulfur atom. In this derivative, the thiophene ring

is substituted with a bromine atom at the 3-position and a trifluoromethyl group at the 2-

position. The presence of the trifluoromethyl group, a strong electron-withdrawing group,

significantly influences the electronic properties of the thiophene ring, impacting its reactivity

and potential applications.

Molecular Formula: C₅H₂BrF₃S[1][2][3]

Molecular Weight: 231.03 g/mol [1]

CAS Number: 924818-17-7[1][2]
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The structural representation of 3-Bromo-2-(trifluoromethyl)thiophene is as follows:

Caption: Molecular structure of 3-Bromo-2-(trifluoromethyl)thiophene.

Physicochemical Data
A summary of the key physicochemical properties for 3-Bromo-2-(trifluoromethyl)thiophene
is presented in the table below. Please note that experimental data for some properties of this

specific compound are not readily available in the public domain.

Property Value Source

Molecular Formula C₅H₂BrF₃S [1][2][3]

Molecular Weight 231.03 g/mol [1]

CAS Number 924818-17-7 [1][2]

Physical State Not specified N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Density Not available N/A

Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Bromo-2-(trifluoromethyl)thiophene
are not explicitly available in the cited literature. However, the synthesis of structurally related

brominated and trifluoromethylated thiophenes often involves multi-step reaction sequences. A

plausible synthetic approach could involve the introduction of the trifluoromethyl group onto a

pre-brominated thiophene precursor or vice versa, utilizing specialized fluorination and

bromination reagents. Researchers should consult advanced organic synthesis literature for

methodologies applicable to the preparation of poly-substituted thiophenes.

Spectroscopic Data
Specific ¹H and ¹³C NMR spectroscopic data for 3-Bromo-2-(trifluoromethyl)thiophene (CAS

924818-17-7) are not available in the provided search results. For structural confirmation and
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purity assessment, it is recommended to acquire experimental NMR data. As a reference, the

¹H NMR spectrum of the related compound 3-bromothiophene shows signals in the aromatic

region, typically between δ 7.0 and 7.5 ppm. The ¹³C NMR spectrum would be expected to

show five distinct signals for the thiophene ring carbons, with their chemical shifts influenced by

the bromine and trifluoromethyl substituents.

Safety and Handling
For detailed safety and handling information, it is crucial to consult the Safety Data Sheet

(SDS) provided by the supplier. General safety precautions for handling similar organobromine

and organofluorine compounds include:

Working in a well-ventilated fume hood.

Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoiding inhalation, ingestion, and skin contact.

Storing the compound in a tightly sealed container in a cool, dry place away from

incompatible materials.

Logical Relationships of Key Information
The following diagram illustrates the logical flow of information for characterizing 3-Bromo-2-
(trifluoromethyl)thiophene.
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Caption: Key informational relationships for 3-Bromo-2-(trifluoromethyl)thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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